6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(2,4-dimethoxyphenyl)methyl]-3-propan-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H18N4O2S/c1-9(2)14-16-17-15-19(14)18-13(22-15)7-10-5-6-11(20-3)8-12(10)21-4/h5-6,8-9H,7H2,1-4H3
• InChI Key: HGCGGSMSXXMWON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C2N1N=C(S2)CC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (DMBI-TDZ) is a novel compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the family of thiadiazole derivatives and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to modulate the activity of GABA-A receptors, which are involved in the regulation of anxiety and depression. 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. Additionally, 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can reduce the levels of pro-inflammatory cytokines, which are involved in the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. It can increase the levels of BDNF, which is involved in the growth and survival of neurons. 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can also reduce oxidative stress and inflammation, which are involved in the development of neurodegenerative diseases. Additionally, 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to have anxiolytic and antidepressant-like effects, as well as cognitive-enhancing properties.

Advantages and Limitations for Lab Experiments

6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been reported to have low toxicity and can be administered orally. However, there are some limitations to using 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments. It has a short half-life, which means that it needs to be administered frequently. Additionally, the mechanism of action of 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole research. One direction is to investigate the potential of 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in the treatment of various neurological disorders, including anxiety, depression, and Alzheimer's disease. Another direction is to explore the mechanism of action of 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its effects on the brain. Additionally, future research can focus on optimizing the synthesis method of 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole to increase yield and purity. Finally, more studies are needed to investigate the long-term effects and safety of 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.
In conclusion, 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel compound that has potential applications in scientific research, particularly in the field of neuroscience. It has been reported to have anxiolytic and antidepressant-like effects, as well as cognitive-enhancing properties. 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to have anti-inflammatory properties and can reduce oxidative stress. However, more research is needed to fully understand the mechanism of action of 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its potential applications in the treatment of neurological disorders.

Synthesis Methods

6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been synthesized using various methods, including the reaction of 2,4-dimethoxybenzyl chloride with 3-isopropyl-1,2,4-triazole-5-thiol, followed by the reaction with sodium hydride. Another method involves the reaction of 2,4-dimethoxybenzaldehyde with 3-isopropyl-1,2,4-triazole-5-thiol, followed by the reaction with phosphorus oxychloride. The final product is obtained by the reaction with sodium azide and hydrazine hydrate. These methods have been optimized for high yield and purity of 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in scientific research, particularly in the field of neuroscience. It has been reported to have anxiolytic and antidepressant-like effects, as well as cognitive-enhancing properties. 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to have anti-inflammatory properties and can reduce oxidative stress. These properties make 6-(2,4-dimethoxybenzyl)-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole a promising candidate for the treatment of various neurological disorders, including anxiety, depression, and Alzheimer's disease.